Cas no 859774-06-4 (Heptane, 3-(bromomethyl)-4-methyl-)

• Product Name: Heptane, 3-(bromomethyl)-4-methyl-
• CAS No: 859774-06-4
• MF: C₉H₁₉Br
• MW: 207.151162385941
• CID: 5288777
• Update Time: 2026-03-09

Heptane, 3-(bromomethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 3-(bromomethyl)-4-methyl-

• Inchi： 1S/C9H19Br/c1-4-6-8(3)9(5-2)7-10/h8-9H,4-7H2,1-3H3
• InChI Key： UKEORPGRVQEHRD-UHFFFAOYSA-N
• SMILES： CCC(CBr)C(C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Heptane, 3-(bromomethyl)-4-methyl-

Comprehensive Analysis of Heptane, 3-(bromomethyl)-4-methyl- (CAS No. 859774-06-4)

Heptane, 3-(bromomethyl)-4-methyl- (CAS No. 859774-06-4) is a specialized organic compound widely utilized in synthetic chemistry and industrial applications. This brominated derivative of heptane is particularly valued for its role as an intermediate in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials. The compound's unique structure, featuring a bromomethyl group at the 3-position and a methyl group at the 4-position, makes it a versatile building block for nucleophilic substitution reactions and cross-coupling processes.

In recent years, the demand for Heptane, 3-(bromomethyl)-4-methyl- has surged due to its applications in green chemistry and sustainable manufacturing. Researchers are increasingly focusing on eco-friendly synthetic routes, and this compound's reactivity aligns well with such initiatives. For instance, it is often employed in the development of bio-based polymers and renewable energy materials, topics that dominate current scientific discourse. Its compatibility with catalytic systems and low-toxicity solvents further enhances its appeal in modern laboratories.

From a technical perspective, Heptane, 3-(bromomethyl)-4-methyl- exhibits notable stability under standard conditions, making it suitable for long-term storage and transportation. Its molecular formula, C9H17Br, and precise weight of 205.14 g/mol are critical for stoichiometric calculations in synthetic workflows. Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are commonly used to verify its purity and structural integrity, ensuring consistent performance in high-value applications.

The compound's relevance extends to the pharmaceutical industry, where it serves as a precursor for active pharmaceutical ingredients (APIs). With the growing emphasis on drug discovery and personalized medicine, Heptane, 3-(bromomethyl)-4-methyl- is frequently cited in patents and research papers exploring novel therapeutic agents. Its bromine moiety facilitates efficient functionalization, enabling the creation of diverse molecular architectures with tailored biological activities.

In the context of industrial scalability, Heptane, 3-(bromomethyl)-4-methyl- is synthesized through controlled bromination of 3-methyl-4-methylheptane, followed by purification via fractional distillation. Manufacturers prioritize process optimization and waste reduction to meet regulatory standards and minimize environmental impact. These practices resonate with global trends toward circular economy principles and carbon footprint reduction, which are highly searched topics in scientific and industrial forums.

Safety considerations for handling Heptane, 3-(bromomethyl)-4-methyl- include standard laboratory precautions such as the use of personal protective equipment (PPE) and adequate ventilation. While the compound is not classified as hazardous under most jurisdictions, its reactivity warrants careful handling to prevent unintended reactions. This aligns with the broader industry focus on lab safety protocols and risk assessment, which are frequently discussed in professional communities.

Looking ahead, the compound's potential in nanotechnology and material science is gaining attention. Its ability to act as a linker or spacer in supramolecular assemblies opens doors for innovations in smart materials and molecular devices. As interdisciplinary research expands, Heptane, 3-(bromomethyl)-4-methyl- is poised to play a pivotal role in bridging chemistry with cutting-edge technologies.

In summary, Heptane, 3-(bromomethyl)-4-methyl- (CAS No. 859774-06-4) is a multifaceted compound with significant applications across diverse sectors. Its chemical properties, coupled with its alignment with contemporary scientific priorities, make it a subject of enduring interest. Whether in academic research, industrial synthesis, or technological innovation, this compound continues to demonstrate its value as a critical enabler of progress.